Cas no 890839-26-6 (1-Benzyl-3,4-Dihydro-1h-BenzoBAzepin-5(2h)-One)

• Product Name: 1-Benzyl-3,4-Dihydro-1h-BenzoBAzepin-5(2h)-One
• CAS No: 890839-26-6
• MF: C₁₇H₁₇NO
• MW: 251.322984457016
• MDL: MFCD30535725
• CID: 4658831
• PubChem ID: 60025308
• Update Time: 2025-10-30

1-Benzyl-3,4-Dihydro-1h-BenzoBAzepin-5(2h)-One Chemical and Physical Properties

Names and Identifiers

• 1-benzyl-3,4-dihydro-1H-benzo[b]azepin-5(2H)-one(WX142524)
• 1-benzyl-3,4-dihydro-1H-benzo[b]azepin-5(2H)-one
• 1-benzyl-2,3,4,5-tetrahydro-1H-1-benzazepin-5-one
• 5H-1-Benzazepin-5-one, 1,2,3,4-tetrahydro-1-(phenylmethyl)-
• 1-Benzyl-1,2,3,4-tetrahydro-5H-benzo[b]azepin-5-one
• AKOS033570992
• W14996
• SY220903
• Z1723880330
• MFCD30535725
• 1-benzyl-3,4-dihydro-2H-1-benzazepin-5-one
• SCHEMBL20622393
• DTXSID401197515
• CS-0080261
• 1,2,3,4-Tetrahydro-1-(phenylmethyl)-5H-1-benzazepin-5-one
• AS-68236
• EN300-343285
• 890839-26-6
• 1-Benzyl-3,4-Dihydro-1h-BenzoBAzepin-5(2h)-One

• MDL： MFCD30535725
• Inchi： 1S/C17H17NO/c19-17-11-6-12-18(13-14-7-2-1-3-8-14)16-10-5-4-9-15(16)17/h1-5,7-10H,6,11-13H2
• InChI Key： OFPFLFCBMYZAJX-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC=C2)C2=CC=CC=C2C(=O)CCC1

Computed Properties

• Exact Mass: 251.131014166g/mol
• Monoisotopic Mass: 251.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 20.3Ų

Additional information on 1-Benzyl-3,4-Dihydro-1h-BenzoBAzepin-5(2h)-One

1-Benzyl-3,4-Dihydro-1H-BenzoBAzepin-5(2H)-One: A Comprehensive Overview

The compound with CAS No 890839-26-6, commonly referred to as 1-Benzyl-3,4-Dihydro-1H-BenzoBAzepin-5(2H)-One, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of benzoazepines, which are heterocyclic compounds with a seven-membered ring containing one nitrogen atom and one oxygen atom. The structure of 1-Benzyl-3,4-Dihydro-1H-BenzoBAzepin-5(2H)-One is characterized by a benzene ring fused to a dihydroazepine ring, with a benzyl group attached at the 1-position and a ketone group at the 5-position.

Recent studies have highlighted the potential of benzoazepines as scaffolds for drug discovery, particularly in the development of anti-inflammatory and analgesic agents. The unique combination of a benzene ring and a dihydroazepine ring in 1-Benzyl-3,4-Dihydro-1H-BenzoBAzepin-5(2H)-One provides a platform for exploring diverse biological activities. Researchers have reported that this compound exhibits significant anti-inflammatory properties, making it a promising candidate for the treatment of conditions such as arthritis and other inflammatory disorders.

The synthesis of 1-Benzyl-3,4-Dihydro-1H-BenzoBAzepin-5(2H)-One involves a multi-step process that typically begins with the preparation of the corresponding dihydroazepine intermediate. This intermediate is then subjected to various functionalization reactions to introduce the benzyl and ketone groups. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and improving scalability.

In terms of pharmacokinetics, benzoazepines like 1-Benzyl-3,4-Dihydro-1H-BenzoBAzepin-5(2H)-One demonstrate favorable absorption profiles, allowing for effective delivery to target tissues. Preclinical studies have shown that this compound has a relatively long half-life, which is advantageous for chronic disease management. Furthermore, its bioavailability is enhanced by its ability to penetrate cellular membranes efficiently.

Recent research has also explored the potential of benzoazepines as modulators of cellular signaling pathways. For instance, 1-Benzyl-3,4-Dihydro-1H-BenzoBAzepin-5(2H)-One has been shown to inhibit key enzymes involved in inflammatory cascades, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings underscore its potential as a novel therapeutic agent in the management of inflammatory diseases.

The structural versatility of benzoazepines also lends itself to further chemical modifications. By altering substituents on the benzene or azepine rings, researchers can tailor the physicochemical properties and biological activities of these compounds. For example, substituting the benzyl group with other aromatic or aliphatic moieties can modulate lipophilicity and improve binding affinity to target proteins.

In conclusion, 1-Benzyl-3,4-Dihydro-1H-BenzoBAzepin-5(2H)-One represents an exciting area of research with significant potential in drug discovery and development. Its unique structure, coupled with its promising biological activities, positions it as a valuable tool in addressing unmet medical needs. As research continues to uncover new insights into its mechanisms of action and therapeutic applications, this compound is poised to play a pivotal role in advancing modern medicine.